Cas no 5329-21-5 (Phenol,4,4'-(1-methylethylidene)bis[2-nitro-)

• Product Name: Phenol,4,4'-(1-methylethylidene)bis[2-nitro-
• CAS No: 5329-21-5
• MF: C₁₅H₁₄N₂O₆
• MW: 318.281464099884
• CID: 381358
• PubChem ID: 219958
• Update Time: 2025-05-21

Phenol,4,4'-(1-methylethylidene)bis[2-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-hydroxy-3-nitrophenyl)propan-2-yl]-2-nitrophenol
• 2,2-Bis-(3-nitro-4-hydroxy-phenyl)-propan
• 2,2-BIS(4-HYDROXY-3-NITROPHENYL)PROPANE
• 2,2'-Dinitro-4,4'-isopropyliden-di-phenol
• 2,2'-dinitro-4,4'-isopropylidene-di-phenol
• 2,2'-dinitrobisphenol A
• 3,3'-dinitrobisphenol A
• 4,4'-(propane-2,2-diyl)bis(2-nitrophenol)
• 4,4'-propane-2,2-diylbis(2-nitrophenol)
• AC1Q1NIJ
• AC1Q5AOW
• Ambcb5210522
• NSC1881
• Oprea1_810154
• 4,4'-(2,2-Propanediyl)bis(2-nitrophenol)
• 2,2'-dinitro-4,4'-isopropylidene-bis-phenol
• CHEMBL1704162
• MLS002637596
• AKOS001572504
• DINITROBISPHENOL A
• HMS3091P07
• 3,3'-Dinitrodian
• 5329-21-5
• 2,2-bis(4-hydroxy-3-nitro-phenyl)propane
• 4,4'-(1-methylethylidene)bis(2-nitrophenol)
• LISYARSNTHASDG-UHFFFAOYSA-N
• NSC-1881
• Phenol, 4,4'-isopropylidenebis(2-nitro-
• UNII-SUB3DJ24JL
• SUB3DJ24JL
• DTXSID40277355
• 2,2-bis(3-nitro-4-hydroxyphenyl)propane
• SMR001547125
• Q19903954
• NS00009368
• CBDivE_007764
• SCHEMBL69884
• Phenol,4,4'-(1-methylethylidene)bis[2-nitro-

• Inchi： 1S/C15H14N2O6/c1-15(2,9-3-5-13(18)11(7-9)16(20)21)10-4-6-14(19)12(8-10)17(22)23/h3-8,18-19H,1-2H3
• InChI Key： LISYARSNTHASDG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 318.08522
• Monoisotopic Mass: 318.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.425
• Boiling Point: 440.7°C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.648
• PSA: 126.74
• LogP: 4.28650

Additional information on Phenol,4,4'-(1-methylethylidene)bis[2-nitro-

Comprehensive Analysis of Phenol,4,4'-(1-methylethylidene)bis[2-nitro- (CAS No. 5329-21-5)

Phenol,4,4'-(1-methylethylidene)bis[2-nitro-, also known by its CAS No. 5329-21-5, is a specialized chemical compound widely utilized in industrial and research applications. This compound belongs to the family of nitrophenol derivatives, which are known for their unique chemical properties and versatility. The molecular structure features a bisphenol core with nitro functional groups, making it a subject of interest in material science and organic synthesis.

In recent years, the demand for high-performance additives and specialty chemicals has surged, driven by advancements in polymer chemistry and green technology. Researchers and manufacturers are increasingly exploring compounds like Phenol,4,4'-(1-methylethylidene)bis[2-nitro- due to their potential in enhancing thermal stability and UV resistance in materials. This aligns with the growing focus on sustainable materials and eco-friendly formulations, which are top trends in the chemical industry today.

The synthesis of CAS No. 5329-21-5 involves precise organic reactions, often requiring controlled conditions to achieve optimal yield and purity. Its applications span across coatings, adhesives, and advanced composites, where its nitro groups contribute to improved performance metrics. For instance, in epoxy resins, this compound acts as a cross-linking agent, enhancing mechanical strength and durability. Such properties are critical in industries like aerospace and automotive, where material reliability is paramount.

From an environmental perspective, the compound's biodegradability and toxicity profile are frequently discussed topics. Modern research emphasizes the need for safer alternatives and green chemistry principles, prompting studies into the ecological impact of nitrophenol derivatives. Regulatory bodies and industry leaders are collaborating to establish guidelines for the responsible use of such chemicals, ensuring compliance with global safety standards.

For those searching "CAS No. 5329-21-5 uses" or "Phenol,4,4'-(1-methylethylidene)bis[2-nitro- properties," this compound offers a fascinating case study in functional group chemistry. Its nitro-aromatic structure provides insights into electron-withdrawing effects and reactivity patterns, which are essential for designing novel materials. Additionally, its role in photostabilization has garnered attention, particularly in UV-curable coatings and photovoltaic applications.

In conclusion, Phenol,4,4'-(1-methylethylidene)bis[2-nitro- (CAS No. 5329-21-5) represents a versatile and technologically relevant compound. Its applications in high-performance materials and alignment with sustainability goals make it a valuable subject for ongoing research. As industries evolve, the demand for such specialty chemicals is expected to grow, further solidifying their importance in modern science and technology.